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Compound of Interest

Compound Name: Silver metaborate

CAS No.: 13465-88-8

Cat. No.: B12650062

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and

structural characteristics of silver metaborate (AgBO₂). While the compound is a subject of

interest in inorganic and materials chemistry, its direct role in complex biological signaling

pathways or drug development is not established in current scientific literature. The information

is presented to serve as a foundational technical guide for research applications.

Molecular Identity and Properties
Silver metaborate is an inorganic salt composed of silver cations (Ag⁺) and metaborate

anions (BO₂⁻).

Molecular Formula: AgBO₂[1][2][3]

IUPAC Name: silver;oxido(oxo)borane[3]

CAS Number: 13465-88-8[1][4][5]
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The compound is one of several silver borate stoichiometries, which are defined by their borate

subunits. These subunits can range from isolated BO₃ groups to complex, extended borate

networks.[6]

Quantitative Data Summary
The molecular weight and constituent atomic masses are summarized below. This data is

fundamental for stoichiometric calculations in experimental synthesis and analysis.

Component Symbol
Atomic Weight
( g/mol )

Count
Total
Contribution (
g/mol )

Silver Ag 107.87 1 107.87

Boron B 10.81 1 10.81

Oxygen O 16.00 2 32.00

Total AgBO₂ 4 150.68

Note: The molecular weight is calculated using standard atomic weights. Values from literature

sources may vary slightly, for instance, 150.678 g/mol .[1][3]

Synthesis Protocol: Solid-State Reaction
Silver metaborate can be synthesized via a high-temperature, high-pressure solid-state

reaction. This method avoids solvents and yields a crystalline product.

Experimental Methodology
A detailed protocol for the synthesis of AgBO₂ is based on the reaction of its binary

components under specific conditions.[7]

Objective: To synthesize crystalline silver metaborate (AgBO₂) from silver(I) oxide (Ag₂O) and

boron trioxide (B₂O₃).

Materials:
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Silver(I) oxide (Ag₂O) powder

Boron trioxide (B₂O₃) powder

High-pressure reaction vessel (autoclave) capable of maintaining elevated oxygen pressure

Furnace for high-temperature heating

Procedure:

Stoichiometric Preparation: Mix stoichiometric amounts of Ag₂O and B₂O₃ powders. The

balanced chemical equation for the reaction is: Ag₂O + B₂O₃ → 2 AgBO₂

Homogenization: Thoroughly grind the mixed powders in an agate mortar to ensure a

homogeneous reactant mixture.

Reaction Conditions: Place the reactant mixture into the high-pressure vessel.

Pressurization and Heating: The vessel is subjected to an elevated oxygen pressure of 2

kbar.[7]

Thermal Decomposition Control: The elevated oxygen pressure is crucial to prevent the

thermal decomposition of Ag₂O to metallic silver at high temperatures.

Reaction Execution: Heat the vessel to the required reaction temperature and maintain it for

a sufficient duration to allow the solid-state reaction to complete.

Cooling and Depressurization: After the reaction, cool the vessel to room temperature before

carefully releasing the pressure.

Product Recovery: The resulting solid product is crystalline AgBO₂.

Characterization: The final product can be characterized using techniques such as X-ray

diffraction (XRD) to confirm the crystal structure.[7]

Structural and Relational Diagrams
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The following diagrams, generated using the DOT language, illustrate the molecular

composition and a simplified workflow for the synthesis of silver metaborate.

Molecular Composition of AgBO₂
This diagram shows the elemental components that constitute a single formula unit of silver
metaborate.

Silver Metaborate (AgBO₂)

Silver (Ag)

1 atom

Boron (B)

1 atom

Oxygen (O)

2 atoms

Click to download full resolution via product page

Molecular composition of Silver Metaborate.

Experimental Workflow for AgBO₂ Synthesis
This flowchart outlines the key steps in the solid-state synthesis of silver metaborate from its

oxide precursors.
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Start: Precursor Powders
(Ag₂O + B₂O₃)

Mix & Homogenize

High-Pressure Reaction
(2 kbar O₂, High Temp)

Cool & Depressurize

End: Crystalline AgBO₂
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Workflow for the solid-state synthesis of AgBO₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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